Cas no 76841-73-1 (1-Octanaminium, N-methyl-N,N-dioctyl-, sulfate (2:1))

• Product Name: 1-Octanaminium, N-methyl-N,N-dioctyl-, sulfate (2:1)
• CAS No: 76841-73-1
• MF: C₅₀H₁₀₈N₂O₄S
• MW: 833.468535423279
• CID: 537155
• PubChem ID: 20196248
• Update Time: 2025-04-19

1-Octanaminium, N-methyl-N,N-dioctyl-, sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, N-methyl-N,N-dioctyl-, sulfate (2:1)
• methyl(trioctyl)azanium,sulfate
• DTXSID10603420
• Bis(N-methyl-N,N-dioctyloctan-1-aminium) sulfate
• 76841-73-1
• SCHEMBL2995826
• methyltrioctylammonium sulfate

• Inchi： 1S/2C25H54N.H2O4S/c2*1-5-8-11-14-17-20-23-26(4,24-21-18-15-12-9-6-2)25-22-19-16-13-10-7-3;1-5(2,3)4/h2*5-25H2,1-4H3;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： QYQXCUGHLJZLMP-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].[N+](C)(CCCCCCCC)(CCCCCCCC)CCCCCCCC.[N+](C)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 832.80298110g/mol
• Monoisotopic Mass: 832.80298110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 57
• Rotatable Bond Count: 42
• Complexity: 282
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6Ų